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Compound of Interest

Compound Name: Insecticidal agent 9

Cat. No.: B15553047

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Insecticidal Agent 9, also
identified as Compound I-17, a novel multitarget insect growth regulator. The information
presented herein is curated for researchers, scientists, and professionals engaged in the
development of advanced pest management solutions.

Chemical Identity and Properties

Insecticidal Agent 9 (Compound I-17) is a novel acetamido derivative containing a hexacyclic
pyrazole carboxamide core. While a specific CAS number has not been publicly assigned, its
chemical structure and identifiers are detailed below.

Identifier Value

Common Name Insecticidal agent 9, Compound 1-17

O=C(CNC(C1=C2CCCCC2=NN1C3=CCCC=C3

SMILES

)=0O)NCC(C=C4)=CC=CAC(F)(F)F
Molecular Formula C29H27F3N402
Molecular Weight 536.55 g/mol

Biological Activity and Quantitative Data
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Insecticidal Agent 9 exhibits significant insecticidal properties against several lepidopteran
pests. Its multitarget mechanism of action involves the ecdysone receptor (EcR) and multiple
chitinases, disrupting the insect molting process.

Table 1: Larvicidal Activity of Insecticidal Agent 9[1]

Target Pest Assay Value

Plutella xylostella

] LC50 93.32 mg/L
(Diamondback Moth)
Ostrinia furnacalis (Asian Corn
LC50 114.79 mg/L
Borer)
Spodoptera frugiperda (Fall )
Mortality 86.1% at 500 mg/L

Armyworm)

Table 2: Biochemical Activity of Insecticidal Agent 9[1][2]

Target Protein Assay Concentration Result

Ecdysone Receptor

(ECR) Binding Activity 8 mg/L 17.7%
OfChtl (Chitinase I) Inhibitory Rate 50 uM 69.2%
OfChtll (Chitinase 1) Inhibitory Rate 50 uM 71.5%
OfChi-h (Chitinase-h) Inhibitory Rate 50 uM 73.9%

Mechanism of Action: A Dual-Pronged Attack

Insecticidal Agent 9 functions as an insect growth regulator by simultaneously targeting two
critical physiological pathways in insects: ecdysteroid signaling and chitin metabolism. This
dual-target approach is a promising strategy to enhance efficacy and potentially mitigate the
development of resistance.

The proposed signaling pathway is visualized in the diagram below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15553047?utm_src=pdf-body
https://www.benchchem.com/product/b15553047?utm_src=pdf-body
https://pubs.acs.org/journal/jafcau
https://www.benchchem.com/product/b15553047?utm_src=pdf-body
https://pubs.acs.org/journal/jafcau
https://pubs.acs.org/doi/10.1021/acs.jafc.4c00312
https://www.benchchem.com/product/b15553047?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Insect Cell

Insecticidal Agent 9
(Compound I-17)

Inhibits

Ecdysone Receptor (EcR)/ Chitinases
Ultraspiracle Protein (USP) Complex (OfChtl, OfChtll, OfChi-h)

Activates Regulates

Molting Gene Expression Developmental Arrest & Mortality

Chitin Synthesis & Degradation

Click to download full resolution via product page
Caption: Dual inhibitory action of Insecticidal Agent 9 on insect molting pathways.

Experimental Protocols

The following protocols are based on the methodologies described in the primary literature.

General Synthesis of Insecticidal Agent 9 (Compound I-
17)[2]

The synthesis of Compound I-17 is a multi-step process. The final step involves the reaction of
an intermediate with a substituted benzylamine.

Experimental Workflow for Synthesis
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Caption: General workflow for the synthesis of Compound I-17.
Detailed Procedure:

¢ Intermediate 4 (1.6 mmol), 1-hydroxybenzotriazole (HOBt, 2.4 mmol), and 1-(3-
(dimethylamino)propyl)-3-ethylcarbodiimide (EDCI, 2.4 mmol) are dissolved in 20 mL of
dichloromethane (DCM).

e The mixture is stirred for 1.5 hours.

o Substituted benzylamine (2.4 mmol) is added dropwise to the solution.
e The reaction is stirred overnight at room temperature.

o Upon completion, the organic phase is extracted with DCM.

e The solvent is evaporated under vacuum.

e The final product is purified via column chromatography using a petroleum ether:ethyl
acetate (3:1) solvent system.

Insecticidal Activity Bioassay[1]

The insecticidal activity of Compound I-17 was evaluated against third-instar larvae of P.
xylostella, O. furnacalis, and S. frugiperda.

Procedure:
o A series of concentrations of Compound I-17 are prepared.

o Leaf discs (for P. xylostella) or artificial diets (for O. furnacalis and S. frugiperda) are treated
with the different concentrations of the compound.
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e Third-instar larvae are introduced to the treated food source.
» Mortality is recorded after a specified period.

e The LC50 values are calculated using probit analysis.

Ecdysone Receptor Binding Assay[1]

The binding activity of Compound I-17 to the ecdysone receptor is determined using a
competitive binding assay.

Procedure:
e The ligand-binding domain of the ecdysone receptor is expressed and purified.
o Afluorescently labeled ecdysone analog is used as the probe.

e The purified receptor and the fluorescent probe are incubated with varying concentrations of
Compound I-17.

e The degree of displacement of the fluorescent probe by the test compound is measured
using fluorescence polarization.

The binding activity is calculated as the percentage of probe displacement.

Chitinase Inhibition Assay|[1]

The inhibitory effect of Compound I-17 on chitinase activity is assessed using a colorimetric
assay.

Procedure:
o Chitinase enzymes (OfChtl, OfChtll, and OfChi-h) are expressed and purified.
e A chromogenic chitin substrate is used.

» The purified enzymes are incubated with the substrate in the presence and absence of
Compound I-17.
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e The reaction is stopped, and the absorbance of the product is measured at a specific
wavelength.

e The percentage of inhibition is calculated by comparing the enzyme activity with and without
the inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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